Cas no 2138510-89-9 (1-(dimethylamino)propane-2-sulfonamide)

1-(Dimethylamino)propane-2-sulfonamide is a specialized sulfonamide derivative featuring a dimethylamino functional group, which enhances its reactivity and potential utility in organic synthesis and pharmaceutical applications. The compound's structure combines a sulfonamide moiety with an amine-substituted propane backbone, offering versatility as an intermediate in the development of bioactive molecules. Its sulfonamide group is known for contributing to hydrogen-bonding interactions, while the dimethylamino group may facilitate solubility and further functionalization. This compound is of interest in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators. Careful handling is advised due to its reactive functional groups.
1-(dimethylamino)propane-2-sulfonamide structure
2138510-89-9 structure
Product Name:1-(dimethylamino)propane-2-sulfonamide
CAS No:2138510-89-9
MF:C5H14N2O2S
MW:166.241859912872
CID:6240018
PubChem ID:137500322
Update Time:2025-06-10

1-(dimethylamino)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-(dimethylamino)propane-2-sulfonamide
    • EN300-1120960
    • 2138510-89-9
    • SCHEMBL20744183
    • Inchi: 1S/C5H14N2O2S/c1-5(4-7(2)3)10(6,8)9/h5H,4H2,1-3H3,(H2,6,8,9)
    • InChI Key: VAXWVCORMAFGTL-UHFFFAOYSA-N
    • SMILES: S(C(C)CN(C)C)(N)(=O)=O

Computed Properties

  • Exact Mass: 166.07759887g/mol
  • Monoisotopic Mass: 166.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.8Ų

1-(dimethylamino)propane-2-sulfonamide Pricemore >>

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Additional information on 1-(dimethylamino)propane-2-sulfonamide

Comprehensive Overview of 1-(Dimethylamino)propane-2-sulfonamide (CAS No. 2138510-89-9): Properties, Applications, and Industry Insights

1-(Dimethylamino)propane-2-sulfonamide (CAS No. 2138510-89-9) is a specialized sulfonamide derivative with a unique molecular structure featuring a dimethylamino group and a propane sulfonamide backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its chemical formula and molecular weight make it a versatile building block for synthesizing compounds with tailored properties.

In recent years, the demand for high-purity sulfonamide derivatives like 1-(Dimethylamino)propane-2-sulfonamide has surged, driven by advancements in drug discovery and precision agriculture. Researchers frequently search for "sulfonamide applications in medicine" or "CAS 2138510-89-9 solubility data," reflecting the compound's relevance in solving modern challenges such as antimicrobial resistance and sustainable crop protection.

The physicochemical properties of 1-(Dimethylamino)propane-2-sulfonamide include a balanced lipophilicity-hydrophilicity ratio, which enhances its utility in formulation development. Studies highlight its compatibility with green chemistry principles, aligning with the industry's shift toward eco-friendly synthesis methods. Queries like "biodegradable sulfonamides" or "2138510-89-9 stability under UV" underscore environmental concerns among users.

From a synthetic chemistry perspective, this compound serves as a precursor for N-heterocyclic compounds, addressing popular search terms such as "sulfonamide coupling reactions." Its reactivity profile allows modifications at both the amine and sulfonyl groups, enabling diverse structure-activity relationship studies. Analytical techniques like HPLC and NMR are critical for quality control, as evidenced by searches for "CAS 2138510-89-9 analytical methods."

Emerging trends in personalized medicine and AI-driven molecular design have further elevated interest in 1-(Dimethylamino)propane-2-sulfonamide. Computational chemists often explore "QSAR modeling sulfonamides" to predict its bioavailability or "target binding affinity." Such applications position this compound at the intersection of traditional synthesis and digital innovation.

Regulatory compliance remains a key focus, with users frequently inquiring about "REACH compliance for 2138510-89-9" or "sulfonamide safety profiles." Manufacturers emphasize GMP-certified production to meet global standards, ensuring the compound's suitability for high-value applications. Storage recommendations typically highlight protection from moisture and oxidation, topics often searched alongside the CAS number.

In conclusion, 1-(Dimethylamino)propane-2-sulfonamide (CAS No. 2138510-89-9) exemplifies the convergence of scientific innovation and industrial demand. Its multifaceted role in life sciences and material chemistry ensures continued relevance, while evolving research methodologies promise new breakthroughs. For stakeholders, understanding its synthetic pathways, performance metrics, and regulatory landscape is essential to leveraging its full potential.

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